N-[(1-cyclopropylcyclopropyl)methyl]-2-(oxan-4-ylsulfonyl)propanamide

• IUPAC Name: N-[(1-cyclopropylcyclopropyl)methyl]-2-(oxan-4-ylsulfonyl)propanamide
• InChI: InChI=1S/C15H25NO4S/c1-11(21(18,19)13-4-8-20-9-5-13)14(17)16-10-15(6-7-15)12-2-3-12/h11-13H,2-10H2,1H3,(H,16,17)
• InChI Key: PJNVPSLMHVNSCC-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1(CC1)C2CC2)S(=O)(=O)C3CCOCC3
• Molecular Formula: C15H25NO4S
• Molecular Weight: 315.4 g/mol

Description

N-[(1-cyclopropylcyclopropyl)methyl]-2-(oxan-4-ylsulfonyl)propanamide is a complex organic compound characterized by its unique structural features, including cyclopropyl groups and an oxan-4-ylsulfonyl moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(1-cyclopropylcyclopropyl)methyl]-2-(oxan-4-ylsulfonyl)propanamide typically involves multiple steps, starting with the preparation of the cyclopropyl groups and the oxan-4-ylsulfonyl moiety. One common method involves the use of cyclopropanation reactions to introduce the cyclopropyl groups, followed by sulfonylation to attach the oxan-4-ylsulfonyl group. The final step involves the formation of the propanamide linkage under controlled conditions.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of large-scale reactors and optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through crystallization or chromatography to isolate the desired compound.

Chemical Reactions Analysis

Types of Reactions

N-[(1-cyclopropylcyclopropyl)methyl]-2-(oxan-4-ylsulfonyl)propanamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide or thiol.

Substitution: The compound can participate in nucleophilic substitution reactions, where the sulfonyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce sulfides or thiols.

Scientific Research Applications

N-[(1-cyclopropylcyclopropyl)methyl]-2-(oxan-4-ylsulfonyl)propanamide has a wide range of scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in treating various diseases.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of other complex molecules.

Mechanism of Action

The mechanism of action of N-[(1-cyclopropylcyclopropyl)methyl]-2-(oxan-4-ylsulfonyl)propanamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of its use.

Comparison with Similar Compounds

Similar Compounds

• N-[(1-cyclopropylcyclopropyl)methyl]-2-(oxan-4-ylsulfonyl)acetamide
• N-[(1-cyclopropylcyclopropyl)methyl]-2-(oxan-4-ylsulfonyl)butanamide

Uniqueness

N-[(1-cyclopropylcyclopropyl)methyl]-2-(oxan-4-ylsulfonyl)propanamide is unique due to its specific structural features, such as the presence of cyclopropyl groups and the oxan-4-ylsulfonyl moiety. These features contribute to its distinct chemical and biological properties, making it a valuable compound for various research applications.